![molecular formula C14H19NO5S B13715657 3-{3-[(Tert-butylamino)sulfonyl]-4-methoxyphenyl}acrylic acid](/img/structure/B13715657.png)
3-{3-[(Tert-butylamino)sulfonyl]-4-methoxyphenyl}acrylic acid
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Overview
Description
3-{3-[(Tert-butylamino)sulfonyl]-4-methoxyphenyl}acrylic acid is a chemical compound with the molecular formula C14H19NO5S. It is known for its applications in various fields of scientific research, including chemistry, biology, and medicine .
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-{3-[(Tert-butylamino)sulfonyl]-4-methoxyphenyl}acrylic acid typically involves the reaction of 3-[(tert-butylamino)sulfonyl]-4-methoxybenzaldehyde with malonic acid in the presence of a base, followed by decarboxylation . The reaction conditions often include the use of solvents such as ethanol or methanol and a catalyst like piperidine .
Industrial Production Methods
Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. This can include the use of continuous flow reactors and advanced purification techniques .
Chemical Reactions Analysis
Types of Reactions
3-{3-[(Tert-butylamino)sulfonyl]-4-methoxyphenyl}acrylic acid undergoes various types of chemical reactions, including:
Oxidation: It can be oxidized to form corresponding sulfoxides or sulfones.
Reduction: Reduction reactions can convert it to the corresponding alcohols or amines.
Substitution: It can undergo nucleophilic substitution reactions, particularly at the sulfonyl group.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles such as amines or thiols .
Major Products
The major products formed from these reactions include sulfoxides, sulfones, alcohols, amines, and substituted derivatives of the original compound .
Scientific Research Applications
3-{3-[(Tert-butylamino)sulfonyl]-4-methoxyphenyl}acrylic acid has a wide range of applications in scientific research:
Mechanism of Action
The mechanism by which 3-{3-[(Tert-butylamino)sulfonyl]-4-methoxyphenyl}acrylic acid exerts its effects involves its interaction with specific molecular targets and pathways. It can inhibit certain enzymes by binding to their active sites, thereby blocking their activity . The pathways involved may include those related to inflammation, cell proliferation, and apoptosis .
Comparison with Similar Compounds
Similar Compounds
3-[(Tert-butylamino)sulfonyl]-4-chlorobenzoic acid: Similar in structure but with a chlorine atom instead of a methoxy group.
3-[(Tert-butylamino)sulfonyl]-4-methoxybenzoic acid: Similar but lacks the acrylic acid moiety.
Uniqueness
3-{3-[(Tert-butylamino)sulfonyl]-4-methoxyphenyl}acrylic acid is unique due to its combination of functional groups, which confer specific reactivity and biological activity. Its methoxy group and acrylic acid moiety provide distinct chemical properties that differentiate it from similar compounds .
Properties
Molecular Formula |
C14H19NO5S |
---|---|
Molecular Weight |
313.37 g/mol |
IUPAC Name |
3-[3-(tert-butylsulfamoyl)-4-methoxyphenyl]prop-2-enoic acid |
InChI |
InChI=1S/C14H19NO5S/c1-14(2,3)15-21(18,19)12-9-10(6-8-13(16)17)5-7-11(12)20-4/h5-9,15H,1-4H3,(H,16,17) |
InChI Key |
YFIGYXORZPWDMZ-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)NS(=O)(=O)C1=C(C=CC(=C1)C=CC(=O)O)OC |
Origin of Product |
United States |
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